Cas no 137816-82-1 (L-Alaninamide, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl-)

• Product Name: L-Alaninamide, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl-
• CAS No: 137816-82-1
• MF: C₁₂H₁₄FN₅O₆
• MW: 343.267865657806
• CID: 1246432
• Update Time: 2024-08-04

L-Alaninamide, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl-
• L-Alaninamide, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl- (9CI)

• Inchi： 1S/C12H14FN5O6/c1-5(11(14)19)16-12(20)6(2)15-8-3-7(13)9(17(21)22)4-10(8)18(23)24/h3-6,15H,1-2H3,(H2,14,19)(H,16,20)/t5-,6-/m0/s1
• InChI Key： NQQHLGMESAVMFE-WDSKDSINSA-N
• SMILES： C(N)(=O)[C@H](C)NC(=O)[C@H](C)NC1=CC(F)=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 343.09292

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• Boiling Point: 684.1±55.0 °C(Predicted)
• PSA: 170.5
• pka: 13.56±0.46(Predicted)